Cas no 83124-97-4 (3-Buten-2-one, 1,1,1-trichloro-4-(1-pyrrolidinyl)-)

• Product Name: 3-Buten-2-one, 1,1,1-trichloro-4-(1-pyrrolidinyl)-
• CAS No: 83124-97-4
• MF: C₈H₁₀Cl₃NO
• MW: 242.530099391937
• CID: 677281
• PubChem ID: 70486040
• Update Time: 2025-04-19

3-Buten-2-one, 1,1,1-trichloro-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trichloro-4-(1-pyrrolidinyl)-
• 1,1,1-trichloro-4-pyrrolidin-1-ylbut-3-en-2-one
• 1,1,1-Trichloro-4-(pyrrolidin-1-yl)but-3-en-2-one
• DTXSID50742120
• 83124-97-4

• Inchi： 1S/C8H10Cl3NO/c9-8(10,11)7(13)3-6-12-4-1-2-5-12/h3,6H,1-2,4-5H2
• InChI Key： YFGOHGUFUNMIAH-UHFFFAOYSA-N
• SMILES： ClC(C(C=CN1CCCC1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 240.982797g/mol
• Monoisotopic Mass: 240.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų